Cas no 2248213-15-0 ((2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine)

• Product Name: (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine
• CAS No: 2248213-15-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6035868
• PubChem ID: 137939573
• Update Time: 2025-10-28

(2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248213-15-0
• EN300-6505378
• (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine

• Inchi： 1S/C9H19NO/c1-7(5-10)8-4-9(2,3)6-11-8/h7-8H,4-6,10H2,1-3H3/t7-,8?/m0/s1
• InChI Key： QIQZXHGPEZPUMB-JAMMHHFISA-N
• SMILES： O1CC(C)(C)CC1[C@@H](C)CN

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine

(2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine: A Comprehensive Overview

The compound (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine, identified by the CAS number NO. 2248213-15-0, is a structurally unique organic compound with significant applications in various fields. This compound is characterized by its chiral center at the second carbon atom, which imparts it with distinct stereochemical properties. The presence of the oxolane ring, specifically a 4,4-dimethyloxolane group, further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules. The oxolane ring, also known as a tetrahydrofuran derivative, has been shown to stabilize certain reactive intermediates during organic synthesis. This stabilization effect is particularly useful in the construction of complex molecular architectures required for drug development.

One of the most notable advancements involving this compound is its role in asymmetric synthesis. The (S)-configuration at the second carbon atom allows for the selective formation of enantiomerically pure products. This property has been leveraged in the synthesis of chiral pharmaceuticals, where stereocontrol is critical for achieving desired therapeutic effects. Recent publications have demonstrated its utility in synthesizing key intermediates for cardiovascular drugs and anti-inflammatory agents.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable amine derivatives makes it a valuable precursor for synthesizing polymers and surfactants. Recent research has focused on optimizing reaction conditions to enhance yield and purity when using this compound as a starting material.

The synthesis of (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an amine group with a suitably substituted oxolane derivative. The stereochemistry of the product is heavily influenced by the choice of reagents and reaction conditions, making it essential to carefully design each step to ensure high enantiomeric excess.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, which are critical parameters for quality control in both academic and industrial settings.

In conclusion, (2S)-2-(4,4-Dimethyloxolan-2-yl)propan-1-amine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique stereochemical properties and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new uses for this compound, its significance in both scientific and industrial contexts is expected to grow further.